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Compound of Interest

Compound Name: 8-Aminoquinaldine

Cat. No.: B105178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 8-
Aminoquinaldine (also known as 8-amino-2-methylquinoline), a critical parameter for its

application in pharmaceutical synthesis, materials science, and chemical research. Due to the

limited availability of specific quantitative solubility data for 8-Aminoquinaldine, this guide also

includes information on the closely related compound, 8-aminoquinoline, to provide a broader

context for its solubility characteristics.

Physicochemical Properties of 8-Aminoquinaldine
8-Aminoquinaldine is a heterocyclic aromatic amine with the molecular formula C₁₀H₁₀N₂ and

a molecular weight of 158.20 g/mol . It typically appears as a white to amber or dark green

crystalline powder.

Quantitative Solubility Data
The publicly available quantitative solubility data for 8-Aminoquinaldine is sparse. The

following table summarizes the known data.
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Solvent System Temperature Solubility Method

Aqueous solution (pH

7.4)
Not Specified 19 µg/mL Experimental

Methanol Not Specified Soluble Not Specified

A qualitative assessment of "soluble" was found for methanol without specific quantitative

values.[1]

Solubility of the Related Compound: 8-Aminoquinoline
Given the structural similarity between 8-Aminoquinaldine (8-amino-2-methylquinoline) and 8-

Aminoquinoline, the solubility data for the latter can provide valuable insights. 8-Aminoquinoline

is generally soluble in polar organic solvents.

Solvent Temperature Solubility

Water Not Specified Slightly soluble

Ethanol Not Specified Soluble

Diethyl Ether Not Specified Insoluble

Dimethyl Sulfoxide (DMSO) Not Specified
100 mg/mL (693.63 mM) -

requires sonication

Note: This data is for 8-Aminoquinoline, not 8-Aminoquinaldine.

Experimental Protocols for Solubility Determination
A precise determination of solubility is crucial for various applications. The following outlines a

general experimental protocol for determining the solubility of a compound like 8-
Aminoquinaldine in an organic solvent, commonly known as the shake-flask method.

Materials and Equipment
8-Aminoquinaldine (high purity)
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Selected organic solvents (e.g., methanol, ethanol, DMSO, acetonitrile, etc.)

Analytical balance

Vortex mixer

Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure
Preparation of a Saturated Solution:

Add an excess amount of 8-Aminoquinaldine to a known volume of the selected organic

solvent in a sealed vial. The excess solid should be clearly visible.

Agitate the mixture at a constant temperature using a shaker or water bath for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

Centrifuge the vial at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through

a chemically inert syringe filter to remove any remaining solid particles.

Quantification of Solute:

Dilute the filtered, saturated solution with a known volume of the solvent to bring the

concentration within the linear range of the analytical method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b105178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the diluted solution using a validated HPLC method to determine the

concentration of 8-Aminoquinaldine. A calibration curve prepared with standard solutions

of known concentrations should be used for accurate quantification.

Calculation:

Calculate the solubility of 8-Aminoquinaldine in the solvent, taking into account the

dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Visualized Experimental Workflows
The solubility of 8-Aminoquinaldine is a key factor in its use as a reactant in organic

synthesis. The following diagrams illustrate typical experimental workflows involving this

compound.
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Production of 8-Aminoquinaldine via Hydrogenation.
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Buchwald-Hartwig Amination for N-Substituted 8-Aminoquinaldines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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